(1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride

• IUPAC Name: (1R)-1-(5-bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C9H10BrN3.2ClH/c1-6(11)7-5-13-8(10)3-2-4-9(13)12-7;;/h2-6H,11H2,1H3;2*1H/t6-;;/m1../s1
• InChI Key: QAJKYRSKSRUEAD-QYCVXMPOSA-N
• Canonical SMILES: CC(C1=CN2C(=N1)C=CC=C2Br)N.Cl.Cl
• Isomeric SMILES: C[C@H](C1=CN2C(=N1)C=CC=C2Br)N.Cl.Cl
• Molecular Formula: C9H12BrCl2N3
• Molecular Weight: 313.02 g/mol

Description

(1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of (1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride involves its binding to the α7 nicotinic acetylcholine receptor. This binding results in the activation of the receptor, leading to the release of various neurotransmitters, including dopamine, glutamate, and acetylcholine. This activation has been shown to improve cognitive function and reduce inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride have been extensively studied. The compound has been shown to improve cognitive function, including learning and memory, attention, and executive function. It has also been shown to reduce inflammation and oxidative stress, which are associated with various neurological disorders and cancer.

Advantages and Limitations for Lab Experiments

One of the significant advantages of (1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride is its selectivity for the α7 nicotinic acetylcholine receptor. This selectivity allows for more precise targeting of this receptor, reducing the potential for off-target effects. However, one of the limitations of this compound is its low solubility, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on (1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride. One of the significant areas of research is in the development of more potent and selective compounds that target the α7 nicotinic acetylcholine receptor. Additionally, research is needed to explore the potential therapeutic applications of this compound in the treatment of various neurological disorders and cancer.
Conclusion:
In conclusion, (1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride is a chemical compound that has shown potential in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been extensively studied. Further research is needed to explore the full potential of this compound in various fields.

Synthesis Methods

The synthesis of (1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride involves the reaction between 5-bromoimidazo[1,2-a]pyridine and (R)-2-aminopropan-1-ol in the presence of hydrochloric acid. The resulting compound is then purified to obtain the dihydrochloride salt form.

Scientific Research Applications

(1R)-1-(5-Bromoimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride has been used in various scientific research applications. One of the significant applications is in the field of neuroscience, where it is used as a selective agonist for the α7 nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including learning and memory, attention, and inflammation. The compound has also been used in cancer research, where it has shown potential as a therapeutic agent for the treatment of various types of cancer.